![molecular formula C15H24N2O2S B4745497 N-[3-(4-methyl-1-piperidinyl)propyl]benzenesulfonamide](/img/structure/B4745497.png)
N-[3-(4-methyl-1-piperidinyl)propyl]benzenesulfonamide
Overview
Description
N-[3-(4-methyl-1-piperidinyl)propyl]benzenesulfonamide, also known as NPSB, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.
Mechanism of Action
The mechanism of action of N-[3-(4-methyl-1-piperidinyl)propyl]benzenesulfonamide involves the inhibition of certain enzymes, as mentioned above. Specifically, this compound has been shown to bind to the active site of these enzymes, preventing them from carrying out their normal functions. This inhibition can result in a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. For example, the compound has been shown to decrease intraocular pressure in animal models, suggesting potential therapeutic applications in the treatment of glaucoma. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease, suggesting potential therapeutic applications in the treatment of this condition.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-(4-methyl-1-piperidinyl)propyl]benzenesulfonamide in lab experiments is its specificity for certain enzymes, which allows for targeted inhibition of these enzymes. Additionally, this compound has been shown to have relatively low toxicity in animal models, suggesting that it may be safe for use in humans. However, one limitation of using this compound in lab experiments is its relatively complex synthesis method, which may make it difficult to produce in large quantities.
Future Directions
There are several potential future directions for research on N-[3-(4-methyl-1-piperidinyl)propyl]benzenesulfonamide. One area of research could focus on the compound's potential therapeutic applications in the treatment of glaucoma and Alzheimer's disease. Additionally, further research could explore the potential of this compound as a tool for studying the activity of certain enzymes in vitro and in vivo. Finally, research could focus on developing more efficient synthesis methods for this compound, which could make it more accessible for use in lab experiments.
Scientific Research Applications
N-[3-(4-methyl-1-piperidinyl)propyl]benzenesulfonamide has been the subject of scientific research due to its potential therapeutic applications. One area of research has focused on the compound's ability to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. This inhibition has been shown to have potential therapeutic applications in the treatment of conditions such as glaucoma and Alzheimer's disease.
Properties
IUPAC Name |
N-[3-(4-methylpiperidin-1-yl)propyl]benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O2S/c1-14-8-12-17(13-9-14)11-5-10-16-20(18,19)15-6-3-2-4-7-15/h2-4,6-7,14,16H,5,8-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIJCWQSNYBDDLM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CCCNS(=O)(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.